3-Benzyl-6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
3-Benzyl-6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Brand Name:
Vulcanchem
CAS No.:
1045776-51-9
VCID:
VC0364622
InChI:
InChI=1S/C17H18N6S/c1-11(2)8-13-10-14(19-18-13)16-22-23-15(20-21-17(23)24-16)9-12-6-4-3-5-7-12/h3-7,10-11H,8-9H2,1-2H3,(H,18,19)
SMILES:
CC(C)CC1=CC(=NN1)C2=NN3C(=NN=C3S2)CC4=CC=CC=C4
Molecular Formula:
C17H18N6S
Molecular Weight:
338.4g/mol
3-Benzyl-6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
CAS No.: 1045776-51-9
Main Products
VCID: VC0364622
Molecular Formula: C17H18N6S
Molecular Weight: 338.4g/mol
![3-Benzyl-6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole - 1045776-51-9](/images/no_structure.jpg)
| CAS No. | 1045776-51-9 |
|---|---|
| Product Name | 3-Benzyl-6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
| Molecular Formula | C17H18N6S |
| Molecular Weight | 338.4g/mol |
| IUPAC Name | 3-benzyl-6-[5-(2-methylpropyl)-1H-pyrazol-3-yl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
| Standard InChI | InChI=1S/C17H18N6S/c1-11(2)8-13-10-14(19-18-13)16-22-23-15(20-21-17(23)24-16)9-12-6-4-3-5-7-12/h3-7,10-11H,8-9H2,1-2H3,(H,18,19) |
| Standard InChIKey | XWKHTSWWQLZCCJ-UHFFFAOYSA-N |
| SMILES | CC(C)CC1=CC(=NN1)C2=NN3C(=NN=C3S2)CC4=CC=CC=C4 |
| Canonical SMILES | CC(C)CC1=CC(=NN1)C2=NN3C(=NN=C3S2)CC4=CC=CC=C4 |
| PubChem Compound | 16422630 |
| Last Modified | Nov 11 2021 |
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